Cas no 18378-15-9 (4-Benzofurazanamine, 7-nitro-N-phenyl-)

• Product Name: 4-Benzofurazanamine, 7-nitro-N-phenyl-
• CAS No: 18378-15-9
• MF: C₁₂H₈N₄O₃
• MW: 256.216921806335
• CID: 907140
• PubChem ID: 356301
• Update Time: 2025-04-19

4-Benzofurazanamine, 7-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Benzofurazanamine, 7-nitro-N-phenyl-
• 4-nitro-N-phenyl-2,1,3-benzoxadiazol-7-amine
• 4-Phenylamino-7-nitro-2,1,3-benzoxadiazole
• Aniline-NBD
• N-Phenyl-7-nitro-2,1,3-benzoxadiazole-4-amine
• N-Phenyl-7-nitro-4-benzofurazanamine
• N-Phenyl-7-nitrobenzofurazane-4-amine
• CHEMBL1371773
• AKOS025285995
• NSC-611541
• 7-nitro-N-phenylbenzo[c][1,2,5]oxadiazol-4-amine
• 7-nitro-4-(N-phenylamino)-2,1,3-benzoxadiazole
• 4-Anilino-7-(hydroxy(oxido)amino)-2,1,3-benzoxadiazole
• TQP0986
• BDBM93887
• REGID_for_CID_356301
• MLS001163979
• (7-nitrobenzofurazan-4-yl)-phenyl-amine
• 7-Nitro-N-phenyl-2,1,3-benzoxadiazol-4-amine
• AKOS022139648
• 18378-15-9
• AB00076407-01
• SR-01000200516
• STL297982
• SMR000539312
• 7-Nitro-N-phenyl-2,1,3-benzoxadiazol-4-amine #
• cid_356301
• SR-01000200516-1
• Oprea1_118769
• NSC611541
• SCHEMBL3712058

• Inchi： 1S/C12H8N4O3/c17-16(18)10-7-6-9(11-12(10)15-19-14-11)13-8-4-2-1-3-5-8/h1-7,13H
• InChI Key： FPCBQKODIUMKDZ-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)NC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.06000
• Monoisotopic Mass: 256.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 96.77000
• LogP: 3.47080